Tert-butyl 4-[(3-bromopyrazol-1-yl)methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(3-bromopyrazol-1-yl)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C14H22BrN3O2/c1-14(2,3)20-13(19)17-7-4-11(5-8-17)10-18-9-6-12(15)16-18/h6,9,11H,4-5,7-8,10H2,1-3H3
• InChI Key: LIJCSOSRUHDISS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CN2C=CC(=N2)Br
• Molecular Formula: C14H22BrN3O2
• Molecular Weight: 344.25 g/mol
• CAS No.: 2551118-32-0

Description

Tert-butyl 4-[(3-bromopyrazol-1-yl)methyl]piperidine-1-carboxylate is a chemical compound with the molecular formula C13H20BrN3O2. It is used in the field of organic synthesis and pharmaceutical research.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, tert-butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate was synthesized starting from commercially available 4-bromo-1H-indole using simple reagents.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H20BrN3O2/c1-13(2,3)19-12(18)16-6-4-5-11(9-16)17-8-10(14)7-15-17/h7-8,11H,4-6,9H2,1-3H3. This code provides a unique identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 330.22. It is recommended to be stored in a refrigerated condition. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the current literature.

Scientific Research Applications

Synthesis and Structural Studies

• Tert-butyl 4-[(3-bromopyrazol-1-yl)methyl]piperidine-1-carboxylate and related compounds are key intermediates in the synthesis of various biologically active compounds. One such example is its derivative used in the synthesis of crizotinib, a medication for lung cancer treatment (D. Kong et al., 2016).
• The compound also serves as an intermediate in the production of Vandetanib, a medication used to treat medullary thyroid cancer (Min Wang et al., 2015).
• Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a derivative, is an essential intermediate for small molecule anticancer drugs, indicating the compound's significance in cancer research (Binliang Zhang et al., 2018).

Asymmetric Synthesis and Biological Activity

• The compound is used in the efficient and practical asymmetric synthesis of intermediates for nociceptin antagonists, which have potential applications in pain management (H. Jona et al., 2009).
• Tert-butyl 4-oxopiperidine-1-carboxylate, another derivative, shows potential as a synthon for preparing diverse piperidine derivatives, suggesting its utility in pharmaceutical synthesis (A. I. Moskalenko et al., 2014).

Crystallography and Chemical Analysis

• Structural studies on tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate provided insights into its molecular configuration, which is essential for understanding its interactions and potential pharmaceutical applications (D. Richter et al., 2009).
• Detailed X-ray diffraction studies and biological evaluation of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate indicate its potential in drug development, especially in antibacterial and anthelmintic applications (C. Sanjeevarayappa et al., 2015).